![molecular formula C13H15NO3 B183076 4-(2-Oxo-2-pyrrolidin-1-yl-ethoxy)-benzaldehyde CAS No. 438229-79-9](/img/structure/B183076.png)
4-(2-Oxo-2-pyrrolidin-1-yl-ethoxy)-benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2-Oxo-2-pyrrolidin-1-yl-ethoxy)-benzoic acid” is similar to the one you’re asking about . It has a molecular weight of 249.27 .
Synthesis Analysis
The synthesis of pyridazin-3(2H)-ones, a class of compounds that includes similar structures, often involves the reaction of hydrazine or aryl hydrazines with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds .Molecular Structure Analysis
The structure of similar compounds often includes a pyridazin-3(2H)-one skeleton .Chemical Reactions Analysis
Pyridazin-3(2H)-ones, which are structurally similar to the compound you’re interested in, are known for their reactivity towards displacements by nucleophilic species .Mechanism of Action
Target of Action
It is known that similar pyridazine compounds have been reported to have cardiovascular-related pharmacological activities .
Mode of Action
It is known that similar pyridazine compounds have been reported to possess vasodilating activity .
Biochemical Pathways
Similar pyridazine compounds have been reported to affect various biological activities, including antimicrobial, antitubercular, antifungal, analgesic, anti-inflammatory, and cardiovascular-related activities .
Result of Action
Similar pyridazine compounds have been reported to exhibit vasodilating activity in the nanomolar range .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-oxo-2-pyrrolidin-1-ylethoxy)benzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3/c15-9-11-3-5-12(6-4-11)17-10-13(16)14-7-1-2-8-14/h3-6,9H,1-2,7-8,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPZGFXMEYUZEGG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)COC2=CC=C(C=C2)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90366783 |
Source
|
Record name | 4-(2-Oxo-2-pyrrolidin-1-yl-ethoxy)-benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
438229-79-9 |
Source
|
Record name | 4-(2-Oxo-2-pyrrolidin-1-yl-ethoxy)-benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.